Cas no 1804791-37-4 (2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine)

• Product Name: 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine
• CAS No: 1804791-37-4
• MF: C₈H₅F₅N₂O₄
• MW: 288.128319501877
• CID: 4838940
• Update Time: 2025-05-25

2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5N2O4/c1-18-4-2-3(15(16)17)7(19-8(11,12)13)14-5(4)6(9)10/h2,6H,1H3
• InChI Key： VJKMXRRYMFLNEG-UHFFFAOYSA-N
• SMILES： FC(C1C(=CC(=C(N=1)OC(F)(F)F)[N+](=O)[O-])OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 321
• XLogP3: 2.8
• Topological Polar Surface Area: 77.2

Additional information on 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804791-37-4)

2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine (CAS No. 1804791-37-4) is a highly specialized pyridine derivative with significant applications in modern agrochemical and pharmaceutical research. This compound, characterized by its unique difluoromethyl and trifluoromethoxy functional groups, has garnered attention for its potential in developing advanced crop protection agents and bioactive molecules. Its molecular structure, featuring a nitro group and methoxy substitution, contributes to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for fluorinated pyridine compounds like 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine has surged due to their enhanced stability and bioavailability. Researchers are particularly interested in its role as a building block for designing next-generation pesticides and herbicides, aligning with the global push for sustainable agriculture. The compound’s nitro-aromatic moiety also makes it a candidate for drug discovery, especially in targeting enzyme inhibition pathways.

The synthesis of CAS No. 1804791-37-4 involves multi-step halogenation and etherification processes, often requiring precise control of reaction conditions to achieve high purity. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for quality assurance. Industry professionals frequently search for synthetic protocols and safety data sheets (SDS) for this compound, reflecting its growing laboratory relevance.

Environmental and regulatory considerations are paramount when handling 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine. Its biodegradability and ecotoxicological profile are under scrutiny, given the increasing emphasis on green chemistry principles. Innovations in catalytic fluorination methods aim to reduce waste and energy consumption during production, addressing ESG (Environmental, Social, and Governance) metrics favored by investors.

From a commercial perspective, CAS No. 1804791-37-4 is supplied by specialized fine chemical manufacturers catering to R&D and industrial-scale applications. Pricing trends and supply chain resilience are common concerns among buyers, especially amid geopolitical shifts affecting raw material availability. The compound’s patent landscape and generic alternatives are also hot topics in competitive intelligence.

In conclusion, 2-(Difluoromethyl)-3-methoxy-5-nitro-6-(trifluoromethoxy)pyridine exemplifies the intersection of cutting-edge chemistry and real-world applications. Its role in advancing precision agriculture and medicinal chemistry underscores the importance of continued research and responsible innovation. For researchers and industry stakeholders, staying updated on its toxicological studies and market dynamics is essential to leverage its full potential.